Cas no 104-90-5 (5-Ethyl-2-methylpyridine)

5-Ethyl-2-methylpyridine Properties

Names and Identifiers

• 5-Ethyl-2-methylpyridine
• 5-Ethyl-2-picoline
• 2-Methyl-5-Ethylyridine
• 2-Methyl-5-Ethylpyridine
• 2-Picoline,5-ethyl
• 3-Ethyl-6-methylpyridine
• 5-ethyl-2-methyl-pyridine
• Aldehydecollidine
• Aldehydine
• Aldehydkollidin
• Ethyl-5 methyl-2 pyridine
• MEP
• Pyridine,5-ethyl-2-methyl
• NSC 1984
• FEMA 3546
• 2,5-Aldehydine
• FEMA NUMBER 3546
• 5-ethyl-2-picolin
• 5-Ethyl-α-picoline
• ALDEHYDE-COLLIDINE
• +Expand

• MDL： MFCD00006344
• InChIKey： NTSLROIKFLNUIJ-UHFFFAOYSA-N
• Inchi： 1S/C8H11N/c1-3-8-5-4-7(2)9-6-8/h4-6H,3H2,1-2H3
• SMILES： CCC1=CN=C(C)C=C1
• BRN： 109269

Computed Properties

• Exact Mass: 121.089149g/mol
• Surface Charge: 0
• XLogP3: 2
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 121.089149g/mol
• Monoisotopic Mass: 121.089149g/mol
• Topological Polar Surface Area: 12.9Ų
• Heavy Atom Count: 9
• Complexity: 80.6
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• Odor: Sharp, penetrating odor
• Vapor Density: 4.2 (AIR= 1)
• Autoignition Temperature: 939 °F (USCG, 1999)
• Temperature: When heated to decomposition it emits acrid smoke & irritating fumes.
• Surface Tension: 36 dynes/cm= 0.036 N/m @ 20 °C
• Dissociation Constants: pKa= 6.51 (conjugate acid)
• LogP: 1.95240
• PSA: 12.89000
• Merck: 3844
• Refractive Index: n20/D 1.497(lit.)
• Water Partition Coefficient: Almost insoluble
• Boiling Point: 178°C(lit.)
• Melting Point: -70.9 ºC
• Flash Point: Fahrenheit: 158 ° f
  Celsius: 70 ° c
  
• FEMA: 3546
• Solubility: 12.0g/l
• Color/Form: colorless liquid
• Stability/Shelf Life: Stable. Hygroscopic. Combustible. Incompatible with strong oxidizing agents.
• Solubility: Soluble in ethanol \ ether \ benzene \ dilute acid and concentrated sulfuric acid, almost insoluble in water
• Density: 0.919 g/mL at 25 °C(lit.)

5-Ethyl-2-methylpyridine Security Information

• Symbol: GHS05 GHS06
• RTECS：TJ6825000
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S26-S36/37/39-S45-S61
• Packing Group：III
• Packing Group：III
• Risk Phrases：R20/21/22; R34
• Hazard Level：6.1
• Dangerous goods sign： C N
• Hazardous Material transportation number：UN 2300 6.1/PG 3
• Hazard Statement： H301,H314,H331
• Warning Statement： P261,P280,P305+P351+P338,P310
• Prompt：dangerous
• Storage Condition：Keep away from high temperature \ sparks and flames, and keep away from fire sources Store in tightly closed containers Avoid contact with oxidizing materials Store in a cool \ dry \ well ventilated area, away from incompatible substances \ corrosive substances Avoid moisture. Do not store in copper or copper alloy containers
• PackingGroup：III
• Risk Phrases： 20/21/22-34
• Signal Word：Danger
• TSCA：Yes
• HazardClass：6.1

5-Ethyl-2-methylpyridine Customs Data

• HS CODE：2942000000
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Pharmaceutical and Biochemical Products Pharmaceutical Intermediates
• Pharmaceutical and Biochemical Products Medicinal Building Blocks Heterocyclic Building Blocks